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Compound of Interest

Compound Name: Ceftaroline anhydrous base

Cat. No.: B15191866

An In-depth Technical Guide to the Stability and Degradation of Ceftaroline

Disclaimer: The majority of publicly available stability data for ceftaroline pertains to its prodrug,
ceftaroline fosamil. This guide synthesizes that information to discuss the intrinsic stability and
degradation of the active ceftaroline molecule (referred to as ceftaroline anhydrous base or
ceftaroline free base). The degradation of ceftaroline fosamil primarily involves the
dephosphorylation to active ceftaroline, which can then undergo further degradation.

Introduction to Ceftaroline Stability

Ceftaroline is a fifth-generation cephalosporin antibiotic with potent activity against a broad
spectrum of bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).[1] In its
commercially available form, it is supplied as ceftaroline fosamil, a water-soluble N-
phosphonoamino prodrug.[2] Upon administration, plasma phosphatases rapidly convert
ceftaroline fosamil into the bioactive ceftaroline.[2][3] Understanding the stability and
degradation profile of the active ceftaroline molecule is crucial for formulation development,
manufacturing, and ensuring therapeutic efficacy and safety.

The stability of cephalosporins, including ceftaroline, is influenced by several factors such as
pH, temperature, light, and the presence of oxidizing agents. The most common degradation
pathway for 3-lactam antibiotics is the hydrolysis of the (3-lactam ring, which renders the
molecule inactive.
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Degradation Pathways and Products

Forced degradation studies on ceftaroline fosamil provide insight into the degradation
pathways of the active ceftaroline moiety. The primary degradation products identified in these
studies often result from the hydrolysis of the B-lactam ring and modifications to the side
chains.

Key Degradation Products

While specific degradation studies on ceftaroline anhydrous base are not extensively
available, mass spectrometry analyses from forced degradation studies of ceftaroline fosamil
have identified several degradation products.[4] The formation of these products suggests the
intrinsic reactivity of the ceftaroline molecule.
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Note: The m/z values are derived from studies on ceftaroline fosamil, and some may represent
fragments of the prodrug or its degradants.[4]

Visualizing Degradation Pathways

The following diagram illustrates a probable degradation pathway for ceftaroline, focusing on
the hydrolysis of the B-lactam ring, a critical step in its inactivation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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